Cas no 1093869-21-6 (tert-Butyl ((S)-2-amino-3-((R)-tetrahydro-2H-pyran-3-yl)propyl)(methyl)carbamate)

• Product name: tert-Butyl ((S)-2-amino-3-((R)-tetrahydro-2H-pyran-3-yl)propyl)(methyl)carbamate
• CAS No: 1093869-21-6
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 842584
• PubChem ID: 59364344

tert-Butyl ((S)-2-amino-3-((R)-tetrahydro-2H-pyran-3-yl)propyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((S)-2-amino-3-((R)-tetrahydro-2H-pyran-3-yl)propyl)(methyl)carbamate
• Carbamic acid, N-[(2S)-2-amino-3-[(3R)-tetrahydro-2H-pyran-3-yl]propyl]-N-methyl-, 1,1-dimethy...
• CarbaMic acid, N-[(2S)-2-aMino-3-[(3R)-tetrahydro-2H-pyran-3-yl]propyl]-N-Methyl-, 1,1-diMethylethyl ester
• tert-butyl N-[(2S)-2-amino-3-[(3R)-oxan-3-yl]propyl]-N-methylcarbamate
• tert-Butyl((S)-2-amino-3-((R)-tetrahydro-2H-pyran-3-yl)propyl)(methyl)carbamate
• tert-butyl (S)-2-amino-3-((R)-tetrahydro-2H-pyran-3-yl)propyl(methyl)carbamate
• tert-Butyl {(2S)-2-amino-3-[(3R)-oxan-3-yl]propyl}methylcarbamate
• DB-344284
• DTXSID10731651
• SCHEMBL499442
• 1093869-21-6
• YTRYLUDRIUZHKC-NEPJUHHUSA-N

• Inchi： InChI=1S/C14H28N2O3/c1-14(2,3)19-13(17)16(4)9-12(15)8-11-6-5-7-18-10-11/h11-12H,5-10,15H2,1-4H3/t11-,12+/m1/s1
• InChI Key： YTRYLUDRIUZHKC-NEPJUHHUSA-N
• SMILES： CC(C)(C)OC(=O)N(C)C[C@H](C[C@H]1CCCOC1)N

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.8Ų
• XLogP3: 1.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes